Cas no 2248402-36-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,6-difluorophenyl)-4-methyl-1H-pyrazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,6-difluorophenyl)-4-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2248402-36-8
• MF: C₁₉H₁₁F₂N₃O₄
• MW: 383.305151224136
• CID: 6208315
• PubChem ID: 165977450
• Update Time: 2025-08-03

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,6-difluorophenyl)-4-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6523241
• 2248402-36-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,6-difluorophenyl)-4-methyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C19H11F2N3O4/c1-10-9-23(16-13(20)7-4-8-14(16)21)22-15(10)19(27)28-24-17(25)11-5-2-3-6-12(11)18(24)26/h2-9H,1H3
• InChI Key： XNPLCNGBLFTIJA-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1N1C=C(C)C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=N1)F

Computed Properties

• Exact Mass: 383.07176216g/mol
• Monoisotopic Mass: 383.07176216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,6-difluorophenyl)-4-methyl-1H-pyrazole-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,6-difluorophenyl)-4-methyl-1H-pyrazole-3-carboxylate (CAS No. 2248402-36-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,6-difluorophenyl)-4-methyl-1H-pyrazole-3-carboxylate, identified by its CAS number 2248402-36-8, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This heterocyclic compound combines elements of isoindole and pyrazole scaffolds, each contributing unique electronic and steric properties that make it a promising candidate for further exploration in drug discovery.

At the core of this molecule lies the 1,3-dioxo moiety, which introduces a highly reactive carbonyl group capable of participating in various chemical transformations. This feature is particularly intriguing for medicinal chemists seeking to develop novel bioactive entities. The presence of the dihydroisoindol ring system further enhances the compound's complexity, offering multiple sites for functionalization and interaction with biological targets.

The 1-(2,6-difluorophenyl) substituent adds an additional layer of sophistication, as fluorine atoms are well-known for their ability to modulate metabolic stability and binding affinity. In recent years, fluorinated aromatic compounds have gained considerable attention due to their enhanced pharmacokinetic profiles and improved binding interactions with biological receptors. The combination of these features in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,6-difluorophenyl)-4-methyl-1H-pyrazole-3-carboxylate makes it a compelling subject for investigation.

Recent advancements in computational chemistry have enabled the rapid screening of such molecules for potential biological activity. By leveraging molecular modeling techniques, researchers can predict how this compound might interact with various enzymes and receptors. Preliminary simulations suggest that the pyrazole moiety could engage with target proteins in a manner similar to known active pharmaceutical ingredients (APIs), warranting further experimental validation.

In the context of current pharmaceutical research, heterocyclic compounds continue to dominate as key structural motifs in drug development. The isoindol scaffold, in particular, has been explored extensively for its role in modulating neurological and anti-inflammatory pathways. The introduction of additional functional groups such as the dioxo and difluorophenyl components expands the chemical space available for designing next-generation therapeutics.

The synthesis of this compound presents an interesting challenge due to its intricate structure. Traditional synthetic routes may involve multi-step sequences requiring precise control over reaction conditions to achieve high yields and purity. However, recent innovations in catalytic methods have shown promise in streamlining such processes. For instance, transition-metal-catalyzed cross-coupling reactions could provide efficient pathways to construct the desired framework without excessive synthetic overhead.

From a biological perspective, the potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,6-difluorophenyl)-4-methyl-1H-pyrazole-3-carboxylate are diverse. Its structural features suggest it may exhibit activity against targets involved in cancer progression or infectious diseases. Notably, isoindole derivatives have been reported to inhibit certain kinases and transcription factors implicated in tumor growth. The fluorinated phenyl group further hints at possible antimicrobial properties by enhancing binding affinity to bacterial enzymes.

As research progresses, interdisciplinary approaches combining organic chemistry with bioinformatics will be crucial in unlocking the therapeutic potential of this compound. High-throughput screening (HTS) campaigns can be employed to identify lead compounds derived from analogs of 2248402-36-8, while machine learning models can predict optimal modifications based on structural data. Such integrative strategies are expected to accelerate the discovery pipeline significantly.

The regulatory landscape also plays a critical role in advancing such compounds into clinical development. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous toxicity assessments are essential steps before moving into human trials. Collaborative efforts between academia and industry can facilitate these processes by sharing resources and expertise.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yli 1-(2,6-difluorophenyl)-4-methyl-lH-pyrazole-S-carboxylate (CAS No. 2248402368) stands as a testament to the ongoing innovation in pharmaceutical chemistry. Its unique structural composition offers multiple avenues for exploration across various therapeutic areas。With continued research efforts focused on synthesis optimization、biological evaluation，and regulatory navigation，this compound holds great promise as a precursor for future drugs that address unmet medical needs。